Cas no 83781-71-9 (Methyl 5-methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylate)

• Product Name: Methyl 5-methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylate
• CAS No: 83781-71-9
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 839232
• PubChem ID: 13058285
• Update Time: 2025-07-18

Methyl 5-methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylate
• 2-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-5-methoxy-, methyl ester
• 1,2,3,4-Tetrahydro-5-methoxy-2-naphthalenecarboxylic acid methyl ester
• Methyl 1,2,3,4-tetrahydro-5-methoxy-2-naphthalenecarboxylate (ACI)
• methyl 5-methoxy-1,2,3,4-tetrahydro-2-naphthoate
• Methyl5-methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylate
• LPVPIHAVUIQSCD-UHFFFAOYSA-N
• DTXSID80516679
• SCHEMBL6819517
• DB-352104
• 83781-71-9
• AKOS016005449

• MDL： MFCD21363135
• Inchi： 1S/C13H16O3/c1-15-12-5-3-4-9-8-10(13(14)16-2)6-7-11(9)12/h3-5,10H,6-8H2,1-2H3
• InChI Key： LPVPIHAVUIQSCD-UHFFFAOYSA-N
• SMILES： O=C(C1CCC2C(=CC=CC=2OC)C1)OC

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on Methyl 5-methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylate

Methyl 5-methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylate (CAS No. 83781-71-9): A Comprehensive Overview

Methyl 5-methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylate (CAS No. 83781-71-9) is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, characterized by its complex aromatic structure and functional groups, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry.

The molecular structure of Methyl 5-methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylate consists of a tetrahydronaphthalene core substituted with a methoxy group at the 5-position and a carboxylate ester at the 2-position. This unique arrangement imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities. Tetrahydronaphthalene derivatives, in particular, have been extensively studied for their potential as pharmacophores in various therapeutic agents. The presence of the methoxy group and the ester functionality in Methyl 5-methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylate enhances its reactivity and adaptability in synthetic pathways.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of bioactive molecules. Researchers have leveraged its structural framework to develop novel compounds with potential applications in treating neurological disorders, cardiovascular diseases, and inflammatory conditions. The ester group at the 2-position can be readily modified through various chemical reactions, allowing for the introduction of additional functional groups that can fine-tune biological activity.

The synthesis of Methyl 5-methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylate typically involves multi-step organic reactions that highlight the compound's versatility. Common synthetic routes include cyclization reactions followed by functional group transformations such as methylation and esterification. These processes often require precise control over reaction conditions to ensure high yield and purity.

Recent advancements in catalytic methods have further enhanced the efficiency of synthesizing this compound. Transition metal catalysts, for instance, have been employed to facilitate key transformations with greater selectivity and lower energy consumption. Such innovations not only improve the scalability of production but also align with sustainable chemistry principles by reducing waste and minimizing environmental impact.

The biological significance of Methyl 5-methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylate has been explored through various preclinical studies. These investigations have revealed promising interactions with biological targets that could lead to the development of new therapeutic strategies. For instance, derivatives of this compound have demonstrated inhibitory effects on enzymes involved in inflammation and pain signaling pathways.

In addition to its pharmaceutical applications, this compound has found utility in materials science. Its rigid aromatic core and functional groups make it a suitable candidate for designing polymers with enhanced mechanical properties or specific electronic characteristics. Researchers are exploring its potential as a building block for advanced materials that could be used in electronics or coatings.

The future prospects for Methyl 5-methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylate are promising given its multifaceted applications. Ongoing research aims to uncover new synthetic methodologies that could further optimize its production and expand its utility. Collaborative efforts between academia and industry are likely to drive innovation in this area.

In conclusion, Methyl 5-methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylate (CAS No. 83781-71-9) represents a cornerstone compound in modern chemical research. Its unique structural features and versatile reactivity make it indispensable in pharmaceutical synthesis and materials science. As scientific understanding continues to evolve, this compound will undoubtedly play an increasingly pivotal role in advancing both medicinal chemistry and material innovation.